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Compound of Interest

Dimethyl (2R)-2-
Compound Name:

hydroxypentanedioate
CAS No.: 55094-98-9
Cat. No.: B3384428

Get Quote

Core Directive & Chemical Profile[1][2][3]

Dimethyl (2R)-2-hydroxypentanedioate (also known as Dimethyl (R)-2-hydroxyglutarate or
Octyl-2HG analog precursor) is a cell-permeable ester derivative of the oncometabolite (R)-2-
hydroxyglutarate.[1][2] In research, it is frequently used to mimic the metabolic state of IDH1/2-
mutant cancers.[3][1][2]

Effective disposal requires understanding its chemical instability.[3][1] As an ester, this
compound is prone to hydrolysis, breaking down into (R)-2-hydroxyglutaric acid and methanol.
[3][1][2] Consequently, waste streams containing this compound must be managed not just as
organic acids, but as potential flammable solvent hazards due to methanol evolution.[1]

Chemical Identity & Properties
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Parameter Detail

Chemical Name Dimethyl (2R)-2-hydroxypentanedioate

Dimethyl (R)-2-hydroxyglutarate; (R)-2-HG
Common Synonyms )
dimethyl ester

81077-10-3 (General/Racemate); 55094-97-8
CAS Number ((S)-isomer ref); Specific (R)-isomer often
custom synthesized.[2][4][5][6][7][8]

Molecular Formula C7H120s

Physical State Colorless to pale yellow liquid (typically)
Hydrolysis releases Methanol

Key Hazard )
(Flammable/Toxic)

Storage -20°C, Desiccated (Moisture Sensitive)

Risk Assessment & Pre-Disposal Handling[1][3]
The Hydrolysis Hazard

Unlike stable inorganic salts, Dimethyl (2R)-2-hydroxypentanedioate is dynamic.[1][2] Upon
contact with water, acids, or bases in a waste container, the following reaction occurs:

[3][1]

Operational Implication: A waste container that initially contains only the non-flammable ester
and water can eventually accumulate enough methanol to lower the flash point into the
ignitable range (< 60°C).[1]

Segregation Protocols

o Keep Dry: Collect pure, unused liquid in a separate "Organic Waste" container, not mixed
with aqueous buffers if possible.

¢ No Oxidizers: Strictly segregate from strong oxidizers (e.qg., nitric acid, perchlorates).[3][1]
The hydroxyl group and liberated methanol create a high risk of exothermic reaction.[3][1]
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o Labeling: Waste tags must explicitly list "Methanol" as a potential constituent if the waste is
aqueous or old.[1]

Disposal Workflow (Decision Matrix)

The following decision tree outlines the compliant disposal path based on the physical state
and purity of the waste.
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Identify Waste Stream:
Dimethyl (2R)-2-hydroxypentanedioate

Physical State?

Solid/Wipes \Liquid

Solid/Absorbed on Wipes Liquid Waste

Is it mixed with water/media?

y

Solid Hazardous Waste Bin
(Double Bagged)

Contains Water

Pure/Solvent Mixture Aqueous Mixture
(DMSO, Ethanol) (Cell Media, Buffer)

Halogen-Free Organic Waste
(High BTU Incineration)

Aqueous Waste Stream
(Check pH & Methanol Content)

Ship to TSDF for Incineration

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Dimethyl (2R)-2-hydroxypentanedioate
waste streams.
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Step-by-Step Disposal Procedures

Scenario A: Pure Liquid or Solvent Mixture
(DMSOI/Ethanol)

This is the most common form for stock solutions.[3][1]

Container: Use a High-Density Polyethylene (HDPE) or Glass container.[3][1]

e Labeling: Mark as "Flammable Organic Waste." List constituents: "Dimethyl (2R)-2-
hydroxypentanedioate, DMSO/Ethanol."[1][2]

e Action: Pour directly into the laboratory's consolidated halogen-free organic solvent waste
carboy.[3][1]

o Caution: Ensure the carboy is grounded during transfer to prevent static discharge, as the
carrier solvent (e.g., ethanol) is flammable.[3][1]

Scenario B: Aqueous Mixtures (Cell Culture Media)
This occurs after cell treatment.[3][1]

e Assessment: If the concentration is millimolar (mM) or lower, the methanol generated will be
negligible (<0.1%).[3][1]

e Collection: Collect in "Agueous Hazardous Waste" containers. Do not pour down the sink.
Even dilute esters can be toxic to aquatic life before they fully hydrolyze.[3][1]

 Stabilization: If the solution is acidic, neutralization (pH 6-8) effectively slows further
hydrolysis during temporary storage, though incineration remains the ultimate fate.[1]

Scenario C: Solid Waste (Spill Cleanup/Contaminated
PPE)[2]

o Absorbent: Use vermiculite or polypropylene pads to absorb liquid spills.[3][1]

e Packaging: Place contaminated materials into a clear polyethylene bag (minimum 4 mil
thickness).
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e Secondary Containment: Seal the bag and place it inside a secondary solid waste container
or drum.

o Labeling: "Debris contaminated with Dimethyl (2R)-2-hydroxypentanedioate."

Emergency Response: Spills

In the event of a spill outside a fume hood:

Phase Action

) Remove ignition sources immediately. Methanol
1. Evacuate & Ventilate )
vapors (from hydrolysis) can travel to sparks.

Wear Nitrile gloves (double gloving

2.[3][1] PPE Donning recommended), safety goggles, and a lab coat.
[3][1]

Dike the spill with absorbent pillows or sand.[3]
3. Containment [1] Do not use combustible materials like

sawdust.

o After absorbing the bulk liquid, wipe the surface
4.[3][1] Decontamination ] ]
with a 10% soap/water solution.[3][1]

_ Treat all cleanup materials as Hazardous Solid
5. Disposal )
Waste (see Scenario C).

References

o National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 11062924, Butanedioic acid, 2-hydroxy-2-methyl-, dimethyl ester, (R)- (Related Analog
Structure/Safety). [Link][3][1][9]

e Xu, W., et al. "Oncometabolite 2-hydroxyglutarate is a competitive inhibitor of a-
ketoglutarate-dependent dioxygenases."[3][1][2] Cancer Cell 19.1 (2011): 17-30.[1]
(Establishes biological context and stability in media). [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3384428/docs?utm_src=pdf-body#proper-disposal-procedures-for-dimethyl-2r-2-hydroxypentanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/11062924
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.caymanchem.com/product/28394/dimethyl-2-ketoglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.chembk.com/en/chem/3-HYDROXY-2,2-DIMETHYLPENTANE
https://pubchem.ncbi.nlm.nih.gov/compound/dimethyl-_2R_-2-hydroxy-2-methylbutanedioate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3229312/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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